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Compound of Interest

Compound Name: SSTC3

Cat. No.: B15541654

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to SSTC3 solubility, with a focus on preparing and

handling stock solutions in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is SSTC3 and what is its mechanism of action?

SSTC3 is a small molecule that acts as a potent activator of Casein Kinase 1α (CK1α), a

critical negative regulator of the Wnt signaling pathway.[1][2][3] In the canonical Wnt pathway,

CK1α is part of a "destruction complex" that phosphorylates β-catenin, targeting it for

degradation.[3][4] By enhancing CK1α activity, SSTC3 promotes the degradation of β-catenin,

thereby inhibiting the transcription of Wnt target genes that drive cell proliferation.[1][2] This

makes SSTC3 a valuable tool for studying Wnt-driven cancers like colorectal cancer (CRC).[2]

Q2: What is the recommended solvent for preparing SSTC3 stock solutions?

The recommended solvent for preparing SSTC3 stock solutions is high-purity, anhydrous

DMSO.[5] SSTC3 is highly soluble in DMSO.[1][5] It is important to use freshly opened or
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properly stored anhydrous DMSO, as it is hygroscopic and the presence of water can impact

compound stability and solubility.[6]

Q3: How do I prepare a standard 10 mM stock solution of SSTC3 in DMSO?

To prepare a 10 mM stock solution, please follow the detailed protocol provided in the

"Experimental Protocols" section below. This typically involves dissolving 5.185 mg of SSTC3
powder (Molecular Weight: 518.53 g/mol ) in 1 mL of anhydrous DMSO.[7]

Q4: What are the recommended storage conditions for SSTC3 powder and its DMSO stock

solution?

Proper storage is critical to maintain the stability and activity of SSTC3. To avoid degradation

from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into

smaller, single-use volumes.[5][7]

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[5][6]

In DMSO -80°C Up to 2 years[5][6]

In DMSO -20°C Up to 1 year[5][6]

Q5: What is the solubility of SSTC3 in DMSO and other vehicles?

SSTC3 is a hydrophobic compound with poor aqueous solubility.[5][8] Its solubility is

significantly higher in DMSO. For in vivo studies, co-solvent systems are often required.[8]
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Solvent / Vehicle Solubility Notes

DMSO
≥ 100 mg/mL (approx. 192.85

mM)[9]

Sonication or gentle warming

may be required to achieve

maximum solubility.[6][8][10]

Water <1 mg/mL[10]
Considered slightly soluble or

insoluble.[10]

10% DMSO + 40% PEG300 +

5% Tween-80 + 45% Saline

≥ 2.08 mg/mL (approx. 4.01

mM)[8]

An effective formulation for in

vivo administration.[8][9]

10% DMSO + 90% Corn Oil Clear solution achieved
A simpler, oil-based system for

in vivo studies.[8]

Troubleshooting Guide
Issue: My SSTC3 precipitated after I added the DMSO stock to my aqueous cell culture

medium.

This is a common issue caused by the abrupt change in solvent polarity when a concentrated

DMSO stock of a hydrophobic compound is diluted into an aqueous solution.[5]

Solution Workflow:
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A stepwise workflow for troubleshooting SSTC3 precipitation.
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Detailed Troubleshooting Steps:

Check Final DMSO Concentration: Ensure the final concentration of DMSO in your cell

culture medium is non-toxic and low enough to maintain solubility, typically ≤ 0.1%.[7][10]

Use Pre-Warmed Medium: Always dilute your SSTC3 stock in culture medium that has been

pre-warmed to 37°C.[5]

Perform a Stepwise Dilution: Avoid adding the highly concentrated DMSO stock directly into

your final culture volume. First, perform an intermediate dilution in a smaller volume of pre-

warmed medium, mix gently, and then add this intermediate solution to the final volume.[5]

Ensure Proper Mixing: As you add the SSTC3 solution (stock or intermediate) to the

medium, gently swirl the culture vessel to facilitate rapid and uniform dispersion.[5] Avoid

adding the stock solution directly onto the cells.[5]

Visual Inspection: After preparing the working solution, visually inspect it for any signs of

precipitation before adding it to your cells.

Experimental Protocols
Protocol 1: Preparation of 10 mM SSTC3 Stock Solution
in DMSO
Materials:

SSTC3 powder (MW: 518.53 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Procedure:
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Allow the SSTC3 powder vial to equilibrate to room temperature before opening.

To prepare 1 mL of a 10 mM stock solution, weigh 5.185 mg of SSTC3 powder and add it to

a sterile tube.[7]

Add 1 mL of anhydrous DMSO to the tube.[7]

Vortex the solution vigorously for 1-2 minutes to ensure the compound is completely

dissolved.[5][10]

If dissolution is slow, sonicate the solution for a few minutes.[6][8]

Aliquot the stock solution into single-use volumes (e.g., 20 µL) in sterile microcentrifuge

tubes.[7]

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[5][6]

Signaling Pathway
SSTC3 functions by activating CK1α, which enhances the phosphorylation and subsequent

degradation of β-catenin, a key effector in the canonical Wnt signaling pathway.
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SSTC3 activates CK1α to promote β-catenin degradation, inhibiting Wnt signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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